Cas no 4724-56-5 (NSC 521542)

• Product Name: NSC 521542
• CAS No: 4724-56-5
• MF: C₁₈H₂₂O₆S₂
• MW: 398.493683338165
• CID: 930815
• PubChem ID: 351386
• Update Time: 2025-07-08

NSC 521542 Chemical and Physical Properties

Names and Identifiers

• butane-1,4-diyl bis(4-methylbenzenesulfonate)
• 4-(4-methylphenyl)sulfonyloxybutyl 4-methylbenzenesulfonate
• 1,4-butanediol di(p-toluenesulfonate)
• 1,8-bis(toluene-4-sulfonyloxy)-butane
• AC1Q2LR0
• bis(4-methylbenzenesulfonate)
• butan-1,4-diol bis(4-methylbenzenesulfonate)
• butane ditosylate
• CTK1D8748
• NSC521542
• STK396226
• SR-01000358927-1
• 1,4-bis(tosyloxy)butane
• 4-{[(4-METHYLPHENYL)SULFONYL]OXY}BUTYL 4-METHYLBENZENESULFONATE
• Butane-1,4-diol bis(p-toluene-1,4-sulfonate)
• ST50222230
• SCHEMBL890725
• AB01334794-02
• NSC-521542
• 1,4-butanediol ditosylate
• NCGC00341926-01
• DTXSID10325892
• 4-([(4-Methylphenyl)sulfonyl]oxy)butyl 4-methylbenzenesulfonate #
• SR-01000358927
• FSQYJJHVABILHQ-UHFFFAOYSA-N
• AKOS000546100
• 1,4-Butanediol Bis(4-methylbenzenesulfonate); 1,4-Butanediol Di-p-toluenesulfonate; 1,4-Bis(tosyloxy)butane; 1,4-Butanediol Ditosylate; 1,4-Di(4-methylphenylsulfonyloxy)butane; 1,?4-?Butanediol 1,4-Bis(4-methylbenzenesulfona?te)
• NSC 521542
• Bis(tosyl)-1,4-butanediol
• 4724-56-5

• Inchi： 1S/C18H22O6S2/c1-15-5-9-17(10-6-15)25(19,20)23-13-3-4-14-24-26(21,22)18-11-7-16(2)8-12-18/h5-12H,3-4,13-14H2,1-2H3
• InChI Key： FSQYJJHVABILHQ-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(OCCCCOS(C2C=CC(C)=CC=2)(=O)=O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 398.08586
• Monoisotopic Mass: 398.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 568.4°C at 760 mmHg
• Flash Point: 297.6°C
• Refractive Index: 1.556
• PSA: 86.74
• LogP: 5.35600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on NSC 521542

Exploring the Potential of CAS No. 4724-56-5 (NSC 521542): A Comprehensive Overview

CAS No. 4724-56-5, commonly referred to as NSC 521542, is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and potential applications in drug development and material science. In this article, we delve into the latest research findings and explore the multifaceted nature of CAS No. 4724-56-5, highlighting its significance in contemporary scientific studies.

The chemical structure of CAS No. 4724-56-5 is characterized by a complex arrangement of functional groups that contribute to its versatile reactivity and biological activity. Recent studies have focused on understanding its molecular interactions, particularly in the context of enzyme inhibition and receptor binding, which are critical for drug design and optimization.

One of the most promising aspects of NSC 521542 is its potential as a therapeutic agent in oncology. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a candidate for anti-cancer drug development. The mechanism underlying this activity involves interference with key signaling pathways that regulate cell proliferation and apoptosis.

In addition to its therapeutic applications, CAS No. 4724-56-5 has shown promise in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its ability to form stable complexes with metal ions has opened new avenues for creating high-performance materials with applications in electronics and energy storage.

The latest research on NSC 521542 also highlights its role in immunology, where it has been shown to modulate immune responses by targeting specific cytokines and inflammatory mediators. This discovery has implications for the treatment of autoimmune diseases and chronic inflammatory conditions.

In conclusion, CAS No. 4724-56-5 (NSC 521542) represents a versatile compound with wide-ranging applications across multiple scientific disciplines. As research continues to uncover its full potential, it is poised to make significant contributions to both medical advancements and technological innovations.